2-AEMP TFA

• CAS No.: 321882-95-5
• Product Name: 2-AEMP TFA
• Molecular Formula: C5H10F3NO5P-5P
• Molecular Weight: 252.11
• IUPAC Name: 2-Aminoethyl methylphosphonate trifluoroacetate salt
• Standard InChI: InChI=1S/C3H10NO3P.C2HF3O2/c1-8(5,6)7-3-2-4;3-2(4,5)1(6)7/h2-4H2,1H3,(H,5,6);(H,6,7)/p-1
• Standard InChIKey: RFQBFVSSBOQLIQ-UHFFFAOYSA-M
• SMILES: CP(OCCN)([O-])=O.O=C(O)C(F)(F)F
• Appearance: Solid powder
• Description: 2-AEMP TFA is a potent and rapidly acting antagonist of GABA(A)-ρ1 receptors. 2-AEMP is an analog of GABA.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-AEMP TFA; 2AEMP TFA; 2 AEMP TFA; 2-AEMP; 2 AEMP; 2AEMP
• Reference: 1: Xie A, Yan J, Yue L, Feng F, Mir F, Abdel-Halim H, Chebib M, Le Breton GC, Standaert RF, Qian H, Pepperberg DR. 2-Aminoethyl methylphosphonate, a potent and rapidly acting antagonist of GABA(A)-ρ1 receptors. Mol Pharmacol. 2011 Dec;80(6):965-78. doi: 10.1124/mol.111.071225. Epub 2011 Aug 2. PubMed PMID: 21810922; PubMed Central PMCID: PMC3228531.; 2: Wang J, Mojumder DK, Yan J, Xie A, Standaert RF, Qian H, Pepperberg DR, Frishman LJ. In vivo electroretinographic studies of the role of GABAC receptors in retinal signal processing. Exp Eye Res. 2015 Oct;139:48-63. doi: 10.1016/j.exer.2015.07.002. Epub 2015 Jul 8. PubMed PMID: 26164072; PubMed Central PMCID: PMC4573340.
• Last Modified: Aug 20 2021